Cas no 80240-40-0 (4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
• CAS No: 80240-40-0
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• MDL: MFCD11053874
• CID: 857118
• PubChem ID: 10702483
• Update Time: 2025-11-02

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
• 4-(4-fluorophenyl)-1H-1,2,4-triazol-5-one
• 4-(4-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• AKOS006308403
• 4-(4-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, AldrichCPR
• 4-(4-Fluorophenyl)-2H-1,2,4-triazol-3(4H)-one
• 80240-40-0
• 4-(4-fluorophenyl)-2H-1,2,4-triazol-3-one
• 4-(4-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• AS-8269
• CS-0455849
• 4-(4-Fluorophenyl)-4H-1,2,4-triazol-3-ol
• DTXSID40443674
• 4-(4-fluorophenyl)-3(2H,4H)-1,2,4-triazolone
• SCHEMBL8718617
• JHPNUFYUIFSEPU-UHFFFAOYSA-N
• MFCD11053874

• MDL： MFCD11053874
• Inchi： 1S/C8H6FN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
• InChI Key： JHPNUFYUIFSEPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NNC1=O

Computed Properties

• Exact Mass: 179.04900
• Monoisotopic Mass: 179.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.68000
• LogP: 0.69970

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Comprehensive Guide to 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one (CAS No. 80240-40-0): Properties, Applications, and Market Insights

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one (CAS No. 80240-40-0) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative features a fluorophenyl substituent, which enhances its biological activity and stability. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications and potential in drug discovery.

The molecular structure of 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one includes a triazole ring and a fluorinated aromatic group, making it a valuable scaffold for designing bioactive molecules. Its CAS number 80240-40-0 is frequently searched in chemical databases, reflecting its importance in synthetic chemistry. The compound's unique properties, such as its moderate solubility in organic solvents and thermal stability, make it suitable for various industrial applications.

One of the key applications of 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is in the development of antifungal agents. The triazole moiety is known for its ability to inhibit fungal cytochrome P450 enzymes, which is crucial for ergosterol biosynthesis. This mechanism is similar to that of widely used azole antifungals, making this compound a promising candidate for next-generation treatments. Recent studies have also explored its potential as a corrosion inhibitor in industrial settings, leveraging its ability to form protective layers on metal surfaces.

In the pharmaceutical industry, CAS 80240-40-0 is often utilized as an intermediate in the synthesis of more complex molecules. Its fluorophenyl group enhances the lipophilicity and metabolic stability of resulting compounds, which is critical for improving drug bioavailability. Researchers are particularly interested in its role in developing CNS-targeting drugs, given the ability of fluorinated compounds to cross the blood-brain barrier.

The agrochemical sector also benefits from 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one, where it serves as a precursor for pesticides and herbicides. The fluorine atom in its structure often enhances the bioactivity and environmental persistence of agrochemicals, making it a valuable component in crop protection formulations. With the growing demand for sustainable agriculture, this compound is being studied for its potential in low-toxicity pest control solutions.

Market trends indicate a rising demand for fluorinated triazole compounds, driven by advancements in pharmaceutical and agrochemical research. The global market for specialty chemicals incorporating CAS 80240-40-0 is expected to grow steadily, with Asia-Pacific emerging as a key production hub. Companies are investing in scalable synthesis methods to meet the increasing need for high-purity 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one.

From a synthetic chemistry perspective, the preparation of 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one typically involves the cyclization of fluorophenyl hydrazine derivatives with suitable carbonyl compounds. Optimizing reaction conditions to improve yield and purity is a common focus in recent patents. Environmental considerations are also prompting researchers to explore green chemistry approaches for its synthesis.

In analytical chemistry, 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one can be characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are essential for quality control in industrial production and for verifying the compound's identity in research settings. The fluorine NMR signal is particularly useful for structural confirmation due to its distinct chemical shift.

Future research directions for CAS 80240-40-0 include exploring its potential in material science, particularly in the development of functional polymers and coordination complexes. The compound's ability to act as a ligand for transition metals opens possibilities for catalytic applications. Additionally, computational studies are being conducted to predict its ADMET properties and optimize its pharmaceutical potential.

For researchers and industry professionals seeking reliable information on 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one, this guide provides a comprehensive overview of its properties, applications, and market relevance. The compound's versatile chemistry and broad utility ensure its continued importance in multiple scientific disciplines. Stay updated with the latest developments by following peer-reviewed journals and patent literature in this field.